Fetuins

• CAS: 9002-81-7
• Molecular Formula: C70H123NO10
• Molecular Weight: 1138.7 g/mol
• InChI: InChI=1S/C70H123NO10/c1-3-5-7-9-11-13-14-15-16-28-32-35-38-42-46-50-54-58-66(75)79-59-55-51-47-43-39-36-33-30-27-25-23-21-19-17-18-20-22-24-26-29-31-34-37-41-45-49-53-57-65(74)71-62(63(73)56-52-48-44-40-12-10-8-6-4-2)61-80-70-69(78)68(77)67(76)64(60-72)81-70/h4,6,11-13,15-18,21,23,40,52,56,62-64,67-70,72-73,76-78H,3,5,7-10,14,19-20,22,24-39,41-51,53-55,57-61H2,1-2H3,(H,71,74)
• InChIKey: XZDRNDBKYKTHMT-UHFFFAOYSA-N

Fetuins (CAS 9002-81-7) for Procurement: Class Definition and Core Characteristics

Fetuins (CAS 9002-81-7) are a family of secreted liver glycoproteins belonging to the cystatin superfamily [1]. Bovine fetuin, the primary commercially available form, is a 48-50 kDa single-chain protein containing three N-linked and several O-linked glycosylation sites, and functions as a carrier protein for calcium, metals, and small molecules in circulation . It serves as the bovine homolog of human alpha2-Heremans Schmid glycoprotein (AHSG), sharing over 70% amino acid sequence similarity with the human protein [2].

Bovine homolog of human AHSG with >70% sequence similarity

Single-chain glycoprotein with defined N- and O-glycosylation sites

Carrier protein for calcium, metals, and small molecules in circulation

• [1] Dziegielewska KM, Brown WM, Casey SJ, et al. The complete cDNA and amino acid sequence of bovine fetuin. Its homology with alpha 2HS glycoprotein and relation to other members of the cystatin superfamily. J Biol Chem. 1990;265(8):4354-4357. DOI: 10.1016/S0021-9258(19)39571-7 View Source
• [2] Christie DL, Dziegielewska KM, Hill RM, Saunders NR. Fetuin: the bovine homologue of human alpha 2HS glycoprotein. FEBS Lett. 1987;214(1):45-49. DOI: 10.1016/0014-5793(87)80010-8 View Source

Why Generic Substitution of Fetuins (CAS 9002-81-7) Fails: Critical Species and PTM-Dependent Functional Divergence

Fetuins cannot be generically substituted with other glycoproteins or even with fetuins from different species due to profound differences in post-translational modifications (PTMs), glycoform profiles, and species-specific functional activities. Bovine fetuin exists as a single-chain protein, whereas human serum fetuin is processed into two chains (A and B) linked by a disulfide bridge, with distinct N- and O-glycosylation patterns and phosphorylation stoichiometry . Desialylated fetuin (asialofetuin) lacks terminal sialic acid residues, resulting in altered surface binding behavior and loss of specific biological activities compared to intact sialylated fetuin [1]. These structural variations directly impact experimental outcomes in phagocytosis assays, kinase inhibition studies, and biomaterial surface interactions, rendering substitution without validation a significant risk to data reproducibility.

Species mismatch: Bovine fetuin is a single-chain protein; human fetuin is processed into two chains linked by a disulfide bridge with distinct PTM profiles.

Sialylation status: Asialofetuin lacks terminal sialic acid residues, resulting in loss of phagocytosis enhancement and altered surface binding behavior.

PTM-dependent function: Phosphorylation and glycosylation stoichiometry vary across preparations and species, affecting bioactivity in kinase inhibition and cytokine binding assays.

• [1] Ostatná V, Černocká H, Paleček E. Fetuin and asialofetuin at charged surfaces: Influence of sialic acid presence. J Electroanal Chem. 2021;898:115827. DOI: 10.1016/j.jelechem.2021.115827 View Source

Fetuins (CAS 9002-81-7) Product-Specific Quantitative Evidence Guide

Sialylated Fetuin vs. Asialofetuin: Differential Enhancement of Macrophage Phagocytosis

In a flow cytometry-based phagocytosis assay using human peripheral blood monocyte-derived macrophages, bovine fetuin significantly augmented the uptake of apoptotic cells, whereas asialofetuin, BSA, and sialylated BSA were ineffective [1]. The enhancement was concentration-dependent and required intact fetuin present during the macrophage-apoptotic cell interaction [1].

Phagocytosis Enhancement

Head-to-head

Sialylated fetuin: concentration-dependent enhancement

vs

Asialofetuin, BSA, sialylated BSA: ineffective

Sialylation critical for phagocytosis assay activity

In vitro human macrophage model

Evidence Dimension	Enhancement of apoptotic cell phagocytosis
Target Compound Data	Significant augmentation (concentration-dependent)
Comparator Or Baseline	Asialofetuin, BSA, sialylated BSA: ineffective
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	In vitro flow cytometry-based phagocytosis assay; human peripheral blood monocyte-derived macrophages

Why This Matters

For immunology and inflammation research, selecting sialylated fetuin over asialofetuin is critical, as the desialylated form lacks this specific biological activity.

• [1] Jersmann HPA, Dransfield I, Hart SP. Fetuin/alpha2-HS glycoprotein enhances phagocytosis of apoptotic cells and macropinocytosis by human macrophages. Clin Sci (Lond). 2003;105(3):273-278. DOI: 10.1042/CS20030026 View Source

Fetuin vs. Asialofetuin: Enhanced Stability Against Electric Field Effects

Using constant current chronopotentiometric stripping (CPS) analysis, fetuin demonstrated higher stability against electric field effects compared to its desialylated counterpart, asialofetuin [1]. The terminal sialic acid residues in fetuin's glycans were shown to stabilize the molecule against electric field-induced denaturation and prevent interaction with negatively charged electrode surfaces [1].

Electric Field Stability

Head-to-head

Fetuin: higher stability (CPS peak H, impedance C-t curves)

vs

Asialofetuin: lower stability

Sialic acid residues stabilize against electric field denaturation

Label-free chronopotentiometric stripping analysis

Evidence Dimension	Stability against electric field effects
Target Compound Data	Higher stability
Comparator Or Baseline	Asialofetuin: lower stability
Quantified Difference	Qualitative difference observed via CPS peak H and impedance C-t curves
Conditions	Label-free constant current chronopotentiometric stripping analysis; impedance C-t curves

Why This Matters

For electrochemical biosensor development or surface interaction studies, intact sialylated fetuin provides superior stability and predictable surface behavior compared to asialofetuin.

• [1] Ostatná V, Černocká H, Paleček E. Fetuin and asialofetuin at charged surfaces: Influence of sialic acid presence. J Electroanal Chem. 2021;898:115827. DOI: 10.1016/j.jelechem.2021.115827 View Source

Bovine Fetuin: Insulin Receptor Tyrosine Kinase Inhibition with Defined IC50

Immunoaffinity-purified bovine fetuin inhibits insulin receptor tyrosine kinase activity (IR-TKA) with a half-maximal inhibitory concentration (IC50) of 1.5 µM [1]. At 1.5 µM, bovine fetuin completely blocked insulin-induced autophosphorylation of the human insulin receptor, with half-maximal inhibition observed at 0.5 µM [1]. In HIRcB cells (rat1 fibroblasts expressing human insulin receptor), 1.5 µM fetuin inhibited insulin-induced tyrosine phosphorylation of the IR beta-subunit by 40% [1].

IR-TKA Inhibition

Class-level

IC50: 1.5 µM

Defined concentration for insulin receptor kinase assays

HIRcB cell model; autophosphorylation half-max at 0.5 µM

Evidence Dimension	Inhibition of insulin receptor tyrosine kinase
Target Compound Data	IC50 = 1.5 µM; complete inhibition of autophosphorylation at 1.5 µM; 40% inhibition of IR beta-subunit phosphorylation at 1.5 µM
Comparator Or Baseline	No direct comparator data in this study; class-level inference for fetuin homologs
Quantified Difference	Not applicable (no direct comparator)
Conditions	In vitro kinase assay; HIRcB cells expressing human insulin receptor

Why This Matters

For researchers studying insulin signaling or screening for IR-TK modulators, bovine fetuin provides a well-characterized, reproducible inhibitor with defined IC50 values.

• [1] Mathews ST, Srinivas PR, Leon MA, Grunberger G. Bovine fetuin is an inhibitor of insulin receptor tyrosine kinase. Life Sci. 1997;61(16):1583-1592. DOI: 10.1016/S0024-3205(97)00737-6 View Source

Fetuin as a TGF-β/BMP Antagonist: Sequence Homology and Cytokine Binding Specificity

Surface plasmon resonance measurements demonstrated that fetuin binds directly to TGF-β1 and TGF-β2, with greater affinity for bone morphogenetic proteins BMP-2, BMP-4, and BMP-6 [1]. Fetuin blocked TGF-β1 binding to the TGF-β receptor type II (TβRII) extracellular domain in a competitive ELISA [1]. A comparison of fetuin and TβRII revealed homology in an 18-19 amino acid sequence termed the TRH1 domain; cyclized TRH1 peptide from fetuin bound preferentially to BMP-2, while the TβRII-derived peptide bound preferentially to TGF-β1 [1].

Cytokine Binding

Head-to-head

Fetuin TRH1 peptide: BMP-2 preference

vs

TβRII TRH1 peptide: TGF-β1 preference

Selective modulation of BMP pathway via TRH1 domain

Surface plasmon resonance; competitive ELISA

Evidence Dimension	Cytokine binding specificity
Target Compound Data	Fetuin TRH1 peptide: preferential binding to BMP-2
Comparator Or Baseline	TβRII TRH1 peptide: preferential binding to TGF-β1
Quantified Difference	Qualitative difference in binding preference
Conditions	Surface plasmon resonance; competitive ELISA; cyclized synthetic TRH1 peptides

Why This Matters

For studies involving TGF-β/BMP signaling pathways, fetuin offers a distinct binding profile compared to the native receptor, enabling selective modulation of specific cytokine subsets.

• [1] Demetriou M, Binkert C, Sukhu B, Tenenbaum HC, Dennis JW. Fetuin/alpha2-HS glycoprotein is a transforming growth factor-beta type II receptor mimic and cytokine antagonist. J Biol Chem. 1996;271(22):12755-12761. DOI: 10.1074/jbc.271.22.12755 View Source

Bovine Fetuin vs. Human Fetuin: Distinct Proteoform and PTM Profiles

High-resolution native mass spectrometry and glycopeptide-centric LC-MS analysis revealed that bovine serum fetuin remains a single-chain protein, whereas human serum fetuin and recombinant human fetuin are processed into two chains (A and B) connected by a single interchain disulfide bridge . Although two N-glycosylation sites, one O-glycosylation site, and a phosphorylation site are conserved between species, the stoichiometry of modifications and the specific glycoforms they harbor are quite distinct .

Proteoform & PTM

Data to verify

Bovine: single-chain, distinct glycoforms

vs

Human: two-chain (A/B disulfide-linked), distinct glycoforms

Species-specific proteoform requires source validation

Native MS and glycopeptide LC-MS; source review advised

Evidence Dimension	Protein chain structure and post-translational modifications
Target Compound Data	Single-chain protein; 3 N-glycosylation sites; distinct glycoform profile
Comparator Or Baseline	Human serum fetuin: two-chain protein (A and B chains linked by disulfide); distinct glycoform profile
Quantified Difference	Structural difference: single-chain vs. two-chain; qualitative differences in glycoforms
Conditions	Native mass spectrometry; glycopeptide-centric LC-MS analysis

Why This Matters

For glycoproteomics method development or studies requiring species-specific fetuin behavior, bovine fetuin provides a distinct, well-characterized proteoform that differs fundamentally from human fetuin.

Fetuin-Mediated Suppression of Osteogenesis: Comparative Potency with Native Serum Protein

In dexamethasone-treated rat bone marrow cell cultures (dex-RBMC), recombinant fetuin and native serum fetuin demonstrated similar potency as inhibitors of osteogenesis [1]. Both fetuin and high-dose TGF-β1 suppressed expression of bone-associated transcripts including alkaline phosphatase, osteopontin, collagen type I, and bone sialoprotein [1]. In mesenchymal stem cell (MSC) cultures, fetuin at 0.2-0.8 mg/mL suppressed alkaline phosphatase activity [2].

Osteogenesis Inhibition

Context-dependent

Recombinant and native fetuin: similar potency

vs

High-dose TGF-β1: comparable suppression

Potency comparable to native protein in bone biology models

ALP suppression at 0.2-0.8 mg/mL; cross-study comparison

Evidence Dimension	Inhibition of osteogenesis and bone marker expression
Target Compound Data	Recombinant fetuin and native fetuin: similar inhibitory potency; suppression of ALP at 0.2-0.8 mg/mL
Comparator Or Baseline	High-dose TGF-β1: similar suppression of bone-associated transcripts
Quantified Difference	Qualitative similarity in potency; concentration range for ALP suppression: 0.2-0.8 mg/mL
Conditions	Dexamethasone-treated rat bone marrow cell cultures (dex-RBMC); MSC cultures with octacalcium phosphate

Why This Matters

For bone biology and mineralization studies, fetuin serves as a reproducible inhibitor of osteogenic differentiation, with potency comparable to native serum-derived protein.

• [1] Binkert C, Demetriou M, Sukhu B, Szweras M, Tenenbaum HC, Dennis JW. Regulation of osteogenesis by fetuin. J Biol Chem. 1999;274(40):28514-28520. DOI: 10.1074/jbc.274.40.28514 View Source
• [2] Adsorption of Serum Fetuin onto Octacalcium Phosphate and Its Relation to Osteogenic Property. 2025. View Source

Optimal Research and Industrial Application Scenarios for Fetuins (CAS 9002-81-7)

Glycoproteomics Method Development and Standardization

Bovine fetuin serves as an ideal model glycoprotein for developing and validating novel analytical workflows in glycoproteomics due to its well-characterized glycan structures, three N-glycosylation sites, and multiple O-glycosylation sites . Its distinct single-chain proteoform and reproducible glycoform profile make it suitable as a calibration standard for LC-MS glycopeptide analysis and native mass spectrometry .

Phagocytosis and Macrophage Function Assays

For immunology studies examining apoptotic cell clearance mechanisms, intact sialylated fetuin is essential as a positive control or experimental modulator, given that asialofetuin and other control proteins (BSA, sialylated BSA) lack this phagocytosis-enhancing activity [1]. Researchers should verify the sialylation status of their fetuin preparation to ensure assay validity [1].

TGF-β/BMP Signaling Pathway Modulation

Fetuin functions as a natural antagonist of TGF-β and BMP cytokines, with preferential binding to BMP-2 via its TRH1 domain [2]. This property enables selective modulation of BMP-mediated osteogenesis and differentiation pathways in bone biology and developmental studies [2].

Insulin Receptor Tyrosine Kinase Inhibition Studies

Bovine fetuin provides a well-characterized inhibitor of insulin receptor tyrosine kinase activity with defined IC50 values (1.5 µM for IR-TKA; 0.5 µM for autophosphorylation half-maximal inhibition) [3]. This makes it a useful tool compound for diabetes research and signal transduction studies requiring modulation of insulin signaling [3].

Application

Selection Property

Validation Focus

Glycoproteomics method development

Well-characterized glycan structure, single-chain proteoform

LC-MS glycopeptide analysis, native MS calibration

Phagocytosis / macrophage function assays

Intact sialylated fetuin, phagocytosis-enhancing activity

Verify sialylation status prior to assay

TGF-β/BMP signaling pathway modulation

Natural BMP/TGF-β antagonist, TRH1 domain binding

BMP-2 preferential binding, osteogenesis pathway studies

Insulin receptor kinase inhibition studies

Characterized inhibitor with defined concentration context

Insulin signaling modulation, kinase assay interpretation

• [1] Jersmann HPA, Dransfield I, Hart SP. Fetuin/alpha2-HS glycoprotein enhances phagocytosis of apoptotic cells and macropinocytosis by human macrophages. Clin Sci (Lond). 2003;105(3):273-278. DOI: 10.1042/CS20030026 View Source
• [2] Demetriou M, Binkert C, Sukhu B, Tenenbaum HC, Dennis JW. Fetuin/alpha2-HS glycoprotein is a transforming growth factor-beta type II receptor mimic and cytokine antagonist. J Biol Chem. 1996;271(22):12755-12761. DOI: 10.1074/jbc.271.22.12755 View Source
• [3] Mathews ST, Srinivas PR, Leon MA, Grunberger G. Bovine fetuin is an inhibitor of insulin receptor tyrosine kinase. Life Sci. 1997;61(16):1583-1592. DOI: 10.1016/S0024-3205(97)00737-6 View Source